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Bis(2,4,4-

trimethylpentyl)phosphinic acid

Cat. No.: B022738 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Bis(2,4,4-trimethylpentyl)phosphinic acid, also known commercially as Cyanex 272, is an

organophosphorus compound with significant applications in solvent extraction and separation

of metals, particularly in hydrometallurgy. A thorough understanding of its fundamental

physicochemical properties, such as molecular weight and density, is crucial for its effective

application in research and industrial processes. This guide provides a detailed overview of

these properties, including experimental protocols for their determination.

Core Physicochemical Data
The molecular weight and density are key parameters for the characterization and application

of bis(2,4,4-trimethylpentyl)phosphinic acid.
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Property Value Units Notes

Molecular Weight 290.42 g/mol Computed

290.43 g/mol ---

Density 0.92 g/cm³ at 20 °C

0.916 g/mL at 20 °C

922 kg/m ³ at 20 °C

Experimental Protocols
Accurate determination of molecular weight and density is essential for quality control and

process optimization. The following are detailed methodologies for these measurements.

Determination of Molecular Weight
The molecular weight of a pure compound can be determined by several methods. For a non-

volatile liquid like bis(2,4,4-trimethylpentyl)phosphinic acid, mass spectrometry is a highly

accurate and widely used technique.

Protocol: Mass Spectrometry

Sample Preparation: A dilute solution of bis(2,4,4-trimethylpentyl)phosphinic acid is

prepared in a suitable volatile solvent (e.g., methanol or acetonitrile).

Instrumentation: A mass spectrometer, such as one utilizing electrospray ionization (ESI) or

atmospheric pressure chemical ionization (APCI), is calibrated using a known standard.

Analysis: The sample solution is introduced into the ion source of the mass spectrometer.

The instrument separates ions based on their mass-to-charge ratio (m/z).

Data Interpretation: The resulting mass spectrum will show a peak corresponding to the

molecular ion ([M+H]⁺ or [M-H]⁻) of the compound. The molecular weight is determined from

the m/z value of this peak. For organophosphorus compounds, high-resolution mass

spectrometry can provide highly accurate mass measurements, confirming the elemental

composition.[1][2]
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Nuclear Magnetic Resonance (NMR) spectroscopy can also be used to confirm the structure

and purity, which indirectly verifies the molecular weight.[3]

Determination of Density
The density of a liquid can be determined using several established methods. The pycnometer

and oscillating U-tube methods are common for their accuracy and precision.

Protocol 1: Pycnometer Method

This gravimetric method provides high accuracy for determining the density of liquids.[4][5]

Apparatus: A pycnometer (a glass flask with a specific, accurately known volume), a high-

precision analytical balance, and a temperature-controlled water bath.

Procedure:

Clean and thoroughly dry the pycnometer and weigh it empty (m_empty).

Fill the pycnometer with distilled water of a known temperature and density and weigh it

(m_water). The volume of the pycnometer can be calculated as V = (m_water - m_empty)

/ ρ_water.

Empty, clean, and dry the pycnometer.

Fill the pycnometer with bis(2,4,4-trimethylpentyl)phosphinic acid at the same

temperature and weigh it (m_sample).

Calculation: The density of the sample (ρ_sample) is calculated using the formula: ρ_sample

= (m_sample - m_empty) / V

Protocol 2: Oscillating U-tube Method

This method is commonly used in digital density meters for rapid and accurate measurements.

[6][7][8]

Apparatus: A digital density meter equipped with an oscillating U-tube.
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Principle: The sample is introduced into a U-shaped tube, which is then electromagnetically

excited to oscillate at its natural frequency. This frequency is dependent on the mass of the

sample in the tube.

Procedure:

Calibrate the instrument with two standards of known density (e.g., dry air and distilled

water).

Inject the bis(2,4,4-trimethylpentyl)phosphinic acid sample into the measurement cell,

ensuring no air bubbles are present.

The instrument measures the oscillation period and calculates the density based on the

calibration constants.

Logical Relationships and Workflows
The following diagrams illustrate the relationship between the chemical structure and its

physical properties, as well as a typical experimental workflow for characterization.
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Relationship between Structure and Physical Properties

Bis(2,4,4-trimethylpentyl)phosphinic acid
(Chemical Structure)

Molecular Formula
(C16H35O2P)

Intermolecular Forces
(e.g., van der Waals, Hydrogen Bonding)

Molecular Weight
(Sum of Atomic Weights)

Density
(Mass per Unit Volume)

influences

Molecular Packing and Volume

determines

Click to download full resolution via product page

Caption: Structure-Property Relationship Diagram.
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Experimental Workflow for Physicochemical Characterization

Sample Acquisition
(Bis(2,4,4-trimethylpentyl)phosphinic acid)

Purity Analysis
(e.g., NMR, Chromatography)

Molecular Weight Determination
(Mass Spectrometry)

Density Measurement
(Pycnometer or Oscillating U-tube)

Data Compilation and Reporting

Click to download full resolution via product page

Caption: Physicochemical Characterization Workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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